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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrapentacontane is a long-chain saturated hydrocarbon belonging to the alkane series. With

a backbone of 54 carbon atoms, its chemical formula is C₅₄H₁₁₀.[1][2][3] This linear alkane,

also denoted as n-C54, serves as a fundamental model for studying the physical properties

and crystallization behavior of long-chain hydrocarbons and polyethylene-like structures.[2] Its

well-defined structure makes it an ideal candidate for investigating complex solid-state phase

transitions and self-assembly processes. This guide provides a comprehensive overview of the

molecular structure, physicochemical properties, and analytical methodologies for

tetrapentacontane.

Molecular Structure and Formula
Tetrapentacontane is a straight-chain alkane with the molecular formula C₅₄H₁₁₀.[1][2][3] The

structure consists of a 54-carbon chain with single bonds, and each carbon atom is saturated

with hydrogen atoms. The IUPAC name for this compound is simply tetrapentacontane.[1]
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Figure 1: Molecular Structure of Tetrapentacontane

Physicochemical Properties
A summary of the key physicochemical properties of tetrapentacontane is presented in the

table below. These properties are crucial for understanding its behavior in various applications,

from materials science to analytical chemistry.

Property Value Unit Source

Molecular Formula C₅₄H₁₁₀ - [1][2][3]

Molecular Weight 759.4 g/mol [1][2]

IUPAC Name tetrapentacontane - [1]

CAS Number 5856-66-6 - [1]

Melting Point (Tfus) 368 K [2]

Enthalpy of Fusion

(ΔfusH)
177.2 kJ/mol [2]

Enthalpy of

Vaporization (ΔvapH°)
271.0 ± 1.7 kJ/mol [4]
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Experimental Protocols
The characterization and analysis of tetrapentacontane typically involve techniques that can

handle high molecular weight, non-polar compounds. Gas Chromatography-Mass

Spectrometry (GC-MS) and Differential Scanning Calorimetry (DSC) are two common methods.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a powerful technique for separating, identifying, and quantifying long-chain alkanes.

Methodology:

Sample Preparation: Dissolve a known quantity of tetrapentacontane in a volatile organic

solvent such as hexane or toluene.

Injection: Inject a small volume (e.g., 1 µL) of the sample solution into the GC inlet, which is

heated to a high temperature to ensure rapid volatilization.

Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g., helium)

through a long, thin capillary column. The column is typically coated with a non-polar

stationary phase. The oven temperature is programmed to increase gradually, allowing for

the separation of compounds based on their boiling points.

Mass Spectrometry Detection: As the separated components elute from the column, they

enter the mass spectrometer. In the ion source, molecules are ionized, typically by electron

ionization (EI). The resulting charged fragments are then separated by their mass-to-charge

ratio (m/z) and detected.

Data Analysis: The retention time from the gas chromatogram provides information for

identification, while the mass spectrum gives a unique fragmentation pattern that can confirm

the structure of the analyte.
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Figure 2: Experimental Workflow for GC-MS Analysis

Differential Scanning Calorimetry (DSC) Analysis
DSC is used to measure the thermal properties of materials, such as melting point and

enthalpy of fusion.

Methodology:

Sample Preparation: A small, precisely weighed amount of tetrapentacontane (typically 1-

10 mg) is placed in a small aluminum pan, which is then hermetically sealed. An empty

sealed pan is used as a reference.

Thermal Program: The sample and reference pans are placed in the DSC instrument. They

are then heated at a constant rate (e.g., 10 °C/min) over a specified temperature range that

includes the expected melting point of tetrapentacontane.

Heat Flow Measurement: The instrument measures the difference in heat flow required to

maintain the sample and reference at the same temperature.

Data Analysis: A plot of heat flow versus temperature (a thermogram) is generated. An

endothermic peak is observed at the melting point. The temperature at the peak maximum is

taken as the melting temperature, and the area under the peak is proportional to the

enthalpy of fusion.

Conclusion
Tetrapentacontane, as a well-defined long-chain alkane, is an important compound for

fundamental research in materials science and physical chemistry. The data and protocols
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presented in this guide provide a solid foundation for researchers and professionals working

with this and similar long-chain hydrocarbon systems. The use of standardized analytical

techniques like GC-MS and DSC is essential for accurate characterization and quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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